Cas no 622835-93-2 (Methyl (2R)-2-bromo-2-(2-chlorophenyl)acetate)

• Product Name: Methyl (2R)-2-bromo-2-(2-chlorophenyl)acetate
• CAS No: 622835-93-2
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 68497
• PubChem ID: 41067191
• Update Time: 2025-04-18

Methyl (2R)-2-bromo-2-(2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2R)-2-bromo-2-(2-chlorophenyl)acetate
• METHYL ALPHA-BROMO-2-CHLOROBENZENEACETIC ACETATE
• SCHEMBL1417549
• 622835-93-2

• Inchi： 1S/C9H8BrClO2/c1-13-9(12)8(10)6-4-2-3-5-7(6)11/h2-5,8H,1H3/t8-/m1/s1
• InChI Key： HMBUCZUZRQQJQD-MRVPVSSYSA-N
• SMILES： Br[C@@H](C(=O)OC)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 261.93964
• Monoisotopic Mass: 261.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.567
• Boiling Point: 281 ºC
• Flash Point: 124 ºC
• Refractive Index: 1.565
• PSA: 26.3
• LogP: 2.94900